Cas no 2171820-92-9 (3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid
• CAS No: 2171820-92-9
• MF: C₂₅H₁₉ClF₂N₂O₅
• MW: 500.878572702408
• CID: 5603344
• PubChem ID: 165608435
• Update Time: 2025-08-02

3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2,2-difluoropropanoic acid
• EN300-1499053
• 2171820-92-9
• 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid

• Inchi： 1S/C25H19ClF2N2O5/c26-20-11-14(22(31)29-13-25(27,28)23(32)33)9-10-21(20)30-24(34)35-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GFGSRSZPPMKJFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NCC(C(=O)O)(F)F)=O)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.0950557g/mol
• Monoisotopic Mass: 500.0950557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid

Research Brief on 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid (CAS: 2171820-92-9)

In recent years, the compound 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid (CAS: 2171820-92-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, has shown promise in various applications, particularly in drug discovery and peptide synthesis. The following research brief synthesizes the latest findings related to this compound, highlighting its potential and current research directions.

The primary interest in this compound stems from its role as a key intermediate in the synthesis of biologically active peptides and small molecules. Recent studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a protective moiety for amino functionalities. The presence of the difluoropropanoic acid segment enhances the compound's stability and reactivity, making it a valuable building block for the development of novel therapeutics. Researchers have particularly focused on optimizing the synthetic routes to improve yield and purity, as reported in several high-impact journals.

One of the most notable advancements involves the application of this compound in the design of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, and their dysregulation is implicated in diseases such as cancer, viral infections, and inflammatory disorders. The structural attributes of 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid allow it to mimic natural peptide substrates, thereby inhibiting protease activity. Recent in vitro studies have shown promising inhibitory effects against specific proteases, with potential applications in antiviral and anticancer therapies.

Furthermore, the compound's pharmacokinetic properties have been a subject of investigation. Preliminary data suggest that the difluoropropanoic acid moiety contributes to improved metabolic stability and bioavailability, addressing common challenges in peptide-based drug development. Researchers are also exploring its potential as a prodrug, leveraging the Fmoc group for targeted delivery and controlled release. These findings underscore the compound's versatility and its potential to bridge the gap between traditional small-molecule drugs and peptide therapeutics.

In conclusion, 3-{3-chloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2,2-difluoropropanoic acid (CAS: 2171820-92-9) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, protease inhibition, and drug delivery highlight its multifaceted potential. Ongoing studies aim to further elucidate its mechanisms of action and optimize its therapeutic efficacy, paving the way for future clinical applications. This research brief serves as a snapshot of the current state of knowledge, emphasizing the need for continued exploration in this dynamic field.